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Compound of Interest

Compound Name:
(Rac)-Fosfomycin

(benzylamine)-13C3

Cat. No.: B563224 Get Quote

An In-depth Technical Guide to (Rac)-
Fosfomycin (benzylamine)-13C3
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of (Rac)-Fosfomycin (benzylamine)-13C3, tailored for researchers, scientists,

and professionals in drug development. This document outlines the compound's properties,

analytical methodologies for its characterization, and its primary applications in scientific

research.

Introduction
(Rac)-Fosfomycin (benzylamine)-13C3 is the isotopically labeled form of the broad-spectrum

antibiotic Fosfomycin, complexed with benzylamine. The inclusion of three carbon-13 isotopes

makes it an invaluable tool in pharmacokinetic and metabolic studies, serving as an internal

standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass

Spectrometry (LC-MS).[1][2] Fosfomycin itself is a phosphonic acid derivative that inhibits the

initial step of bacterial cell wall biosynthesis.[2][3]
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(Rac)-Fosfomycin (benzylamine)-13C3 is a white to off-white solid.[4] As a racemic mixture, it

is optically inactive. The compound's ionic nature, resulting from the salt formation between the

benzylamine cation and the phosphonate anion, contributes to its high solubility in water.

Table 1: Physical and Chemical Properties
Property Value Reference(s)

Molecular Formula C₇¹³C₃H₁₆NO₄P

Molecular Weight 248.19 g/mol

Appearance White to Off-White Solid

CAS Number 1216461-18-5

Melting Point
94 °C (for unlabeled

Fosfomycin)

Solubility Highly soluble in water.

Storage Temperature
-20°C or 2-8°C in a refrigerator

under an inert atmosphere.

Purity >95% (by HPLC)

Mechanism of Action
The antibacterial activity of the parent compound, fosfomycin, stems from its ability to inhibit the

enzyme UDP-N-acetylglucosamine enolpyruvyl transferase (MurA). This enzyme catalyzes a

crucial step in the biosynthesis of peptidoglycan, an essential component of the bacterial cell

wall. Fosfomycin acts as an analog of phosphoenolpyruvate (PEP) and irreversibly inhibits

MurA by forming a covalent bond with a cysteine residue (Cys115 in E. coli) in the enzyme's

active site. This blockage of peptidoglycan synthesis ultimately leads to bacterial cell lysis and

death. The benzylamine salt form does not alter this fundamental mechanism of action.

Diagram 1: Fosfomycin Mechanism of Action
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Caption: Mechanism of action of Fosfomycin, inhibiting the MurA enzyme in the bacterial

cytoplasm.

Experimental Protocols
Detailed experimental protocols for the analysis of (Rac)-Fosfomycin (benzylamine)-13C3
are crucial for its application in research. Below are methodologies for key analytical

techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary method for assessing the purity of (Rac)-Fosfomycin (benzylamine)-13C3.

Due to the polar nature of fosfomycin, specialized columns and mobile phases are required.

Method 1: Mixed-Mode Chromatography

Column: Amaze TH Mixed-Mode Column (HILIC, cation-exchange, anion-exchange).

Mobile Phase: The retention time can be controlled by adjusting the amount of acetonitrile,

the amount of buffer, and the buffer pH.
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Detector: Evaporative Light Scattering Detector (ELSD) is suitable for detecting

compounds like fosfomycin that lack a strong UV chromophore.

Method 2: Reversed-Phase with Ion-Pairing Agents

Column: C18 reversed-phase columns (e.g., Discovery C18, 150 mm x 4.6 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and a buffer (e.g., 10 mM KH₂PO₄) containing an

ion-pairing agent like hexylamine, with the pH adjusted to around 6.

Detector: UV detection at low wavelengths (e.g., 195 nm).

Diagram 2: HPLC Analysis Workflow

HPLC Analysis Workflow for (Rac)-Fosfomycin (benzylamine)-13C3
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Caption: A generalized workflow for the HPLC analysis of (Rac)-Fosfomycin
(benzylamine)-13C3.

Mass Spectrometry (MS)
LC-MS/MS is a highly sensitive and specific method for the quantification of fosfomycin in

biological matrices, where (Rac)-Fosfomycin (benzylamine)-13C3 serves as an internal

standard.

Sample Preparation: Protein precipitation from plasma samples.

Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is often employed.

Ionization: Negative electrospray ionization (ESI).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b563224?utm_src=pdf-body-img
https://www.benchchem.com/product/b563224?utm_src=pdf-body
https://www.benchchem.com/product/b563224?utm_src=pdf-body
https://www.benchchem.com/product/b563224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: Multiple Reaction Monitoring (MRM) mode.

MRM Transitions for Fosfomycin: m/z 137.0 > 79.0.

MRM Transitions for 13C3-Fosfomycin (Internal Standard): m/z 140.0 > 79.0.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Quantitative ³¹P-NMR is a robust method for the determination of fosfomycin and its impurities.

Technique: ³¹P-NMR spectroscopy.

Standard: An external standard, such as trimethyl phosphate in a coaxial insert, can be used

for quantification.

Analysis: The ³¹P NMR spectrum of fosfomycin typically shows a signal around 11.9 ppm.

The integration of this signal relative to the standard allows for accurate quantification.

Stability and Storage
Proper storage is critical to maintain the integrity of (Rac)-Fosfomycin (benzylamine)-13C3.

Storage: The compound should be stored at -20°C or in a refrigerator at 2-8°C under an inert

atmosphere.

Stability: Fosfomycin solutions in elastomeric pumps have been shown to be stable for at

least 5 days at 4°C and 34°C. While specific stability data for the benzylamine salt in various

solvents is not extensively published, it is recommended to prepare solutions fresh and store

them under refrigerated conditions for short-term use.

Conclusion
(Rac)-Fosfomycin (benzylamine)-13C3 is a critical tool for advanced pharmaceutical

research, particularly in the field of antibiotic development and pharmacokinetics. Its well-

defined physical and chemical properties, coupled with established analytical methodologies,

enable its effective use as an internal standard. This guide provides a foundational

understanding for researchers and scientists to confidently incorporate this isotopically labeled

compound into their studies. Further experimental validation of specific parameters such as
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melting point and solubility in various organic solvents is recommended for specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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